Cas no 1936438-22-0 ((R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide)
(R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide
- 1936438-22-0
- (R)-N-[(1S)-1-(2-anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide
- (R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide
- [S(R)]-N-[(1S)-1-[2-(9-anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95%
- MFCD32671243
- E88120
- (R)-N-[(1S)-1-[2-(anthracen-9-yl)phenyl]-2-(diphenylphosphanyl)ethyl]-2-methylpropane-2-sulfinamide
- [S(R)]-N-[(1S)-1-[2-(9- anthracenyl)phenyl]-2- (diphenylphosphino)ethyl]-2-methyl-2-Propanesulfinamide
-
- MDL: MFCD32671243
- Inchi: 1S/C38H36NOPS/c1-38(2,3)42(40)39-36(27-41(30-18-6-4-7-19-30)31-20-8-5-9-21-31)34-24-14-15-25-35(34)37-32-22-12-10-16-28(32)26-29-17-11-13-23-33(29)37/h4-26,36,39H,27H2,1-3H3/t36?,42-/m1/s1
- InChI Key: LHDZLGWUAJVNNL-GFUZVTIYSA-N
- SMILES: [S@@](C(C)(C)C)(NC(CP(C1C=CC=CC=1)C1C=CC=CC=1)C1=CC=CC=C1C1C2C=CC=CC=2C=C2C=CC=CC=12)=O
Computed Properties
- Exact Mass: 585.22552294 g/mol
- Monoisotopic Mass: 585.22552294 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 42
- Rotatable Bond Count: 9
- Complexity: 820
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 48.3
- Molecular Weight: 585.7
(R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | zjl-031-100mg |
(R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide |
1936438-22-0 | ≥95% | 100mg |
¥0.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S938798-5mg |
[S(R)]-N-[(1S)-1-[2-(9-Anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide |
1936438-22-0 | 95% | 5mg |
¥170.10 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S938798-25mg |
[S(R)]-N-[(1S)-1-[2-(9-Anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide |
1936438-22-0 | 95% | 25mg |
¥764.10 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S938798-100mg |
[S(R)]-N-[(1S)-1-[2-(9-Anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide |
1936438-22-0 | 95% | 100mg |
¥2,159.10 | 2022-09-28 | |
| BAI LING WEI Technology Co., Ltd. | 9025911-100MG |
(R)-N-((S)-1-(2-(Anthracen-9-yl)phenyl)-2-(diphenylphosphanyl) ethyl)-2-methylpropane-2-sulfinamide, 97% |
1936438-22-0 | 97% | 100MG |
¥ 2400 | 2022-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161486-50mg |
[S(R)]-N-[(1S)-1-[2-(9-Anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide |
1936438-22-0 | 95% | 50mg |
¥798.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161486-100mg |
[S(R)]-N-[(1S)-1-[2-(9-Anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide |
1936438-22-0 | 95% | 100mg |
¥1247.00 | 2023-11-21 | |
| eNovation Chemicals LLC | Y1188607-0.1g |
(R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide |
1936438-22-0 | 95% | 0.1g |
$220 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1188607-0.5g |
(R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide |
1936438-22-0 | 95% | 0.5g |
$845 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1188607-1g |
(R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide |
1936438-22-0 | 95% | 1g |
$1485 | 2023-09-01 |
(R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide
Introduction to (R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide (CAS No. 1936438-22-0)
(R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide is a sophisticated organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1936438-22-0, represents a novel class of molecules with potential applications in drug discovery and development. Its unique structural features, including a chiral center and a complex phosphorus-containing moiety, make it an intriguing candidate for further investigation.
The molecular structure of this compound consists of several key functional groups that contribute to its chemical properties and biological activity. The presence of an anthracen-9-ylphenyl group provides a rigid aromatic backbone, which can enhance the stability and bioavailability of the molecule. Additionally, the diphenylphosphanylethyl moiety introduces a phosphorus atom into the structure, which is known to be involved in various biological processes and can serve as a target for drug design.
The sulfinamide group at the terminal position of the molecule further influences its reactivity and interactions with biological targets. Sulfinamides are commonly found in pharmaceuticals due to their ability to act as bioisosteres, replacing carboxylic acid or amide groups in drug molecules. This substitution can lead to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability.
In recent years, there has been a growing interest in chiral phosphorus compounds due to their potential as catalysts and ligands in asymmetric synthesis. The chiral center in (R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide makes it a valuable tool for studying the effects of stereochemistry on biological activity. Such studies are crucial for developing enantiopure drugs that exhibit higher efficacy and fewer side effects compared to racemic mixtures.
The compound's potential applications extend beyond its use as a building block in drug synthesis. It has been explored as a precursor in the development of novel materials with unique electronic properties. The combination of aromatic rings and phosphorus-containing groups can lead to molecules with high charge transport capabilities, making them suitable for organic electronics applications.
Recent research has also highlighted the role of this compound in modulating enzyme activity. The anthracene moiety can interact with enzymes through π-stacking interactions, while the phosphorus atom can engage in hydrogen bonding or coordinate with metal ions. These interactions can be exploited to design molecules that inhibit or activate specific enzymatic pathways, which is essential for treating various diseases.
The synthesis of (R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide presents significant challenges due to its complex structure. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, are often employed to construct the desired framework with high enantiomeric purity. These methods ensure that the final product retains its chiral integrity, which is critical for its biological activity.
In conclusion, (R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide (CAS No. 1936438-22-0) is a multifaceted compound with potential applications in pharmaceuticals, materials science, and enzyme inhibition studies. Its unique structural features make it an attractive candidate for further research, and ongoing studies continue to uncover new possibilities for its use in advanced chemical applications.
1936438-22-0 ((R)-N-[1-(2-Anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-2-methylpropane-2-sulfinamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)